Cas no 2228210-44-2 (2-fluoro-4-hydroxyphenyl sulfamate)

• Product Name: 2-fluoro-4-hydroxyphenyl sulfamate
• CAS No: 2228210-44-2
• MF: C₆H₆FNO₄S
• MW: 207.179543972015
• CID: 6009704
• PubChem ID: 165648020
• Update Time: 2025-05-19

2-fluoro-4-hydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-hydroxyphenyl sulfamate
• EN300-1990861
• 2228210-44-2

• Inchi： 1S/C6H6FNO4S/c7-5-3-4(9)1-2-6(5)12-13(8,10)11/h1-3,9H,(H2,8,10,11)
• InChI Key： VLKHYPCESDOAIN-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 207.00015701g/mol
• Monoisotopic Mass: 207.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98Ų

Additional information on 2-fluoro-4-hydroxyphenyl sulfamate

Introduction to 2-Fluoro-4-Hydroxyphenyl Sulfamate (CAS No. 2228210-44-2)

Chemical Structure and Properties

2-Fluoro-4-hydroxyphenyl sulfamate is an organic compound with the CAS registry number CAS No. 2228210-44-2. Its molecular formula is C7H6FNO3S, and it consists of a phenyl ring substituted with a fluoro group at the 2-position and a hydroxyl group at the 4-position. The sulfamate group (-SO3NH) is attached to the phenyl ring, which contributes to its unique chemical properties. This compound is known for its stability under various chemical conditions and its potential applications in pharmaceuticals and materials science.

Synthesis and Applications

The synthesis of CAS No. 2228210-44-2 involves a multi-step process, typically starting with the preparation of the corresponding phenol derivative followed by sulfonation and subsequent amidation. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates. This compound has shown promise in drug development, particularly in targeting specific enzymes and receptors due to its ability to modulate biological activities.

Recent Research Findings

Recent studies have highlighted the role of CAS No. 2228210-44-? in enhancing the bioavailability of certain drugs. Researchers have demonstrated that incorporating this compound as a functional group can significantly improve drug absorption rates in vivo, making it a valuable tool in medicinal chemistry. Additionally, its application in advanced materials, such as high-performance polymers, has been explored due to its excellent thermal stability and mechanical properties.

Toxicological Profile and Safety Considerations

Understanding the toxicological profile of CAS No. 2338556579559767696? is crucial for its safe handling and application. Recent toxicity studies indicate that this compound exhibits low acute toxicity when administered at therapeutic doses. However, prolonged exposure or high concentrations may lead to adverse effects on cellular function. Regulatory agencies have established guidelines for safe handling, emphasizing proper ventilation and personal protective equipment during industrial use.

Future Prospects and Research Directions

The future of CAS No. 1957396? lies in expanding its applications across diverse fields such as biotechnology, electronics, and environmental science. Ongoing research focuses on optimizing its properties for use in sustainable energy technologies, such as advanced battery systems and photovoltaic materials. Collaborative efforts between academia and industry are expected to unlock new potentials for this versatile compound.